Cas no 2643-07-4 (p-(2-Chloroethyl)ethylamino-benzaldehyde)

• Product Name: p-(2-Chloroethyl)ethylamino-benzaldehyde
• CAS No: 2643-07-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00043521
• CID: 43274
• PubChem ID: 75842
• Update Time: 2025-08-05

p-(2-Chloroethyl)ethylamino-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chloroethyl)(ethyl)amino)benzaldehyde
• N-ethyl-N-chloroethyl-4-amino benzaldehyde
• Benzaldehyde, 4-[(2-chloroethyl)ethylamino]-
• p-(N-(2-Chloroethyl)-N-ethyl)aminobenzaldehyde
• p-[(2-Chloroethyl)ethylamino]benzaldehyde
• 4-[(2-chloroethyl)ethylamino]benzaldehyde
• SCHEMBL7249091
• NS00001588
• 4-[[2-Chloroethyl]ethylamino]benzaldehyde
• 4-[(2-Chloroethyl)ethylamino]-benzaldehyde
• EINECS 220-150-2
• DTXSID20181022
• 4-[(2-Chloroethyl)(ethyl)amino]benzaldehyde #
• 4-[(2-Chloroethyl)(ethyl)amino]benzaldehyde
• NSC 73020
• W-107171
• NSC-73020
• 4-[[2-Chloroethyl)ethylamino]benzaldehyde
• p-([2-Chloroethyl]ethylamino)benzaldehyde
• MFCD00043521
• InChI=1/C11H14ClNO/c1-2-13(8-7-12)11-5-3-10(9-14)4-6-11/h3-6,9H,2,7-8H2,1H
• EC 220-150-2
• AKOS015850650
• 4-[2-chloroethyl(ethyl)amino]benzaldehyde
• GW94D6D7XP
• P-[(2-Chloroethyl)Ethylamino]-Benzaldehyde
• p-((2-Chloroethyl)ethylamino)benzaldehyde
• 2643-07-4
• NSC73020
• DB-046952
• G63482
• p-(2-Chloroethyl)ethylamino-benzaldehyde

• MDL： MFCD00043521
• Inchi： 1S/C11H14ClNO/c1-2-13(8-7-12)11-5-3-10(9-14)4-6-11/h3-6,9H,2,7-8H2,1H3
• InChI Key： MFUFJCIFNHFEDW-UHFFFAOYSA-N
• SMILES： ClCCN(C1C=CC(C=O)=CC=1)CC

Computed Properties

• Exact Mass: 211.07600
• Monoisotopic Mass: 211.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.153
• Boiling Point: 342.1°Cat760mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.584
• PSA: 20.31000
• LogP: 2.56420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on p-(2-Chloroethyl)ethylamino-benzaldehyde

p-(2-Chloroethyl)ethylamino-benzaldehyde (CAS No. 2643-07-4)

p-(2-Chloroethyl)ethylamino-benzaldehyde is a chemical compound with the CAS registry number 2643-07-4. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a p-(2-chloroethyl)ethylamino group. The molecule exhibits a combination of aromatic and aliphatic properties, making it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of p-(2-Chloroethyl)ethylamino-benzaldehyde involves a multi-step process that typically begins with the preparation of the benzaldehyde derivative. The introduction of the p-(2-chloroethyl)ethylamino group requires careful control of reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most promising applications of p-(2-Chloroethyl)ethylamino-benzaldehyde lies in its use as an intermediate in drug discovery. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in developing novel pharmaceutical agents.

In addition to its pharmaceutical applications, p-(2-Chloroethyl)ethylamino-benzaldehyde has also garnered attention in the field of agrochemicals. Its ability to interact with biological systems makes it a candidate for the development of pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The physical and chemical properties of p-(2-Chloroethyl)ethylamino-benzaldehyde are well-documented, providing valuable insights into its behavior under various conditions. For example, its melting point, boiling point, and solubility characteristics are critical parameters that influence its suitability for different industrial applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its structural integrity and purity.

From a safety perspective, understanding the toxicity profile of p-(2-Chloroethyl)ethylamino-benzaldehyde is essential for ensuring safe handling and use. Regulatory agencies have established guidelines for workplace exposure limits, which are based on comprehensive toxicological studies. These studies highlight the importance of implementing proper safety measures during synthesis and application processes.

Looking ahead, the demand for p-(2-Chloroethyl)ethylamino-benzaldehyde is expected to grow as new applications continue to emerge. The compound's versatility and unique properties position it as a valuable asset in both academic research and industrial production. As technology advances, innovative methods for synthesizing and utilizing this compound will undoubtedly be developed, further expanding its potential impact across multiple industries.